
An In-depth Technical Guide to the
Physicochemical Properties of 4,7-

Dihydroxycoumarin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,7-Dihydroxycoumarin

Cat. No.: B595064 Get Quote
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Introduction
4,7-Dihydroxycoumarin is a naturally occurring phenolic compound belonging to the coumarin

family, a class of benzopyrones widely distributed in the plant kingdom.[1] This molecule, also

known as 4,7-dihydroxy-2H-chromen-2-one, has garnered significant interest in the scientific

community due to its versatile biological activities.[2][3] It serves as a crucial scaffold in

medicinal chemistry for the synthesis of derivatives with a wide range of pharmacological

properties, including anticoagulant, antioxidant, anti-inflammatory, and anticancer effects.[3][4]

[5] Understanding the fundamental physicochemical properties of 4,7-dihydroxycoumarin is

paramount for its application in drug design, formulation development, and as a fluorescent

probe in analytical chemistry.[3] This guide provides a comprehensive overview of its core

physicochemical characteristics, experimental protocols for their determination, and insights

into its biological significance.

Physicochemical Properties of 4,7-
Dihydroxycoumarin
The physicochemical properties of 4,7-dihydroxycoumarin are summarized in the table below.

These parameters are critical for predicting its behavior in biological systems and for designing

experimental studies.
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Property Value Reference(s)

IUPAC Name 4,7-dihydroxychromen-2-one [2]

Chemical Formula C₉H₆O₄ [2][3]

Molecular Weight 178.14 g/mol [2][3]

Appearance
Solid; Light yellow to yellow to

orange crystalline powder
[2][3]

Melting Point 263 - 282 °C (decomposes) [2][3]

Solubility

Soluble in DMSO (60 mg/mL),

THF, and DMF; Sparingly

soluble in aqueous buffers

[1][6]

logP (XLogP3-AA) 0.9 [2]

pKa
Not experimentally determined

for the parent compound.

Hydrogen Bond Donors 2 [2]

Hydrogen Bond Acceptors 4 [2]

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are crucial for

reproducible research. Below are outlines of standard experimental protocols relevant to 4,7-
dihydroxycoumarin.

Synthesis of 4,7-Dihydroxycoumarin
A common method for the synthesis of 4-hydroxycoumarins is the von Pechmann

condensation. For 4,7-dihydroxycoumarin, a typical synthesis involves the reaction of a

phenol with a β-ketoester in the presence of an acid catalyst. A more specific approach for 4,7-
dihydroxycoumarin involves the reaction of resorcinol with malonic acid or its derivatives.

Workflow for a plausible synthesis route:
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Resorcinol

Condensation ReactionMalonic Acid

Acid Catalyst (e.g., H₂SO₄) heat

4,7-Dihydroxycoumarin

Excess 4,7-Dihydroxycoumarin + Solvent

Agitate at constant temperature (24-48h)

Centrifuge to separate solid and liquid phases

Analyze supernatant (UV-Vis or HPLC)

Determine Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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